Cas no 1007877-68-0 (a-Methyl-1h-Indole-7-methanamine,)

a-Methyl-1h-Indole-7-methanamine, structure
1007877-68-0 structure
Product Name:a-Methyl-1h-Indole-7-methanamine,
CAS No:1007877-68-0
MF:C10H12N2
MW:160.215682029724
MDL:MFCD13183469
CID:3038915
PubChem ID:68767780
Update Time:2025-07-13

a-Methyl-1h-Indole-7-methanamine, Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-Indol-7-yl)ethanamine
    • 1H-Indole-7-MethanaMine, a-Methyl-
    • SCHEMBL3738852
    • F18738
    • EN300-1827212
    • 1-(1H-indol-7-yl)ethan-1-amine
    • MFCD13183469
    • 1007877-68-0
    • 1H-Indole-7-methanamine, alpha-methyl-
    • HQB87768
    • 856-850-5
    • a-Methyl-1h-Indole-7-methanamine,
    • MDL: MFCD13183469
    • Inchi: 1S/C10H12N2/c1-7(11)9-4-2-3-8-5-6-12-10(8)9/h2-7,12H,11H2,1H3
    • InChI Key: PFUMIOHIKRRVEE-UHFFFAOYSA-N
    • SMILES: N1C=CC2=CC=CC(=C12)C(C)N

Computed Properties

  • Exact Mass: 160.100048g/mol
  • Monoisotopic Mass: 160.100048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 160.22g/mol
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.8Ų

a-Methyl-1h-Indole-7-methanamine, Pricemore >>

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